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Compound Name: 4-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1293924 Get Quote

A Technical Guide to the Physical Properties of
4-Hydroxy-3-methoxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the key physical properties of 4-Hydroxy-3-
methoxybenzonitrile (CAS No. 4421-08-3), a versatile intermediate compound used in the

synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1][2][3] The focus is on

its melting point and solubility characteristics, supported by detailed experimental protocols for

their determination.

Core Physical Properties
4-Hydroxy-3-methoxybenzonitrile, also known as vanillonitrile, is an organic aromatic

compound that appears as a white to beige crystalline powder at room temperature.[4][5] Its

molecular structure consists of a benzene ring substituted with a hydroxyl (-OH), a methoxy (-

OCH3), and a nitrile (-C≡N) group.[1] These functional groups are key determinants of its

physical and chemical properties.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp, well-defined

melting point range is characteristic of a pure compound, whereas impurities tend to depress

the melting point and broaden the range.[6] The reported melting point for 4-Hydroxy-3-
methoxybenzonitrile is consistent across various suppliers.
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Table 1: Reported Melting Point of 4-Hydroxy-3-methoxybenzonitrile

Melting Point Range (°C) Source

86.0 - 89.0 TCI AMERICA

85 - 87 Sigma-Aldrich, ChemicalBook[4]

85 - 89 ECHEMI[7]

87 TCI (Reference)

Specific quantitative solubility data for 4-Hydroxy-3-methoxybenzonitrile is not readily

available in the provided search results. However, its solubility can be inferred from its

molecular structure, which contains both polar (hydroxyl and nitrile groups) and non-polar

(benzene ring) regions. The "like dissolves like" principle suggests it will have limited solubility

in non-polar solvents and greater solubility in polar organic solvents.[8] Its acidic hydroxyl

group also implies solubility in aqueous basic solutions.

A systematic approach to determining the solubility of an unknown organic compound involves

testing it against a series of solvents of varying polarity and pH.[9] This qualitative analysis can

classify the compound and provide strong indications of its functional groups.

Experimental Protocols
The following sections detail the standard methodologies for determining the melting point and

solubility of an organic compound like 4-Hydroxy-3-methoxybenzonitrile.

This protocol is based on the capillary method, which can be performed using a melting point

apparatus (e.g., Mel-Temp) or a Thiele tube.[6]

Objective: To determine the temperature range over which the solid compound transitions to a

liquid.

Materials:

4-Hydroxy-3-methoxybenzonitrile sample (must be completely dry and finely powdered)

[10]
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Melting point capillary tubes (sealed at one end)

Melting point apparatus or Thiele tube with high-boiling mineral oil

Thermometer

Procedure:

Sample Preparation: Crush a small amount of the crystalline sample into a fine powder. Dip

the open end of a capillary tube into the powder and gently tap the sealed end on a hard

surface to pack the sample down. The packed sample should be approximately 2-3 mm high.

[11]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.

Initial Rapid Determination: Heat the sample rapidly to get an approximate melting point. This

provides a target range for a more accurate measurement.[6] Allow the apparatus to cool

sufficiently before proceeding.

Accurate Determination: Prepare a new sample. Heat the apparatus quickly to about 10-

15°C below the approximate melting point found in the previous step.

Slow Heating: Decrease the heating rate to 1-2°C per minute to ensure thermal equilibrium

between the sample, heating block, and thermometer.[12]

Observation and Recording: Record two temperatures:

T1: The temperature at which the first drop of liquid appears.

T2: The temperature at which the entire sample has completely melted into a clear liquid.

Reporting: The melting point is reported as the range from T1 to T2.[12] For high accuracy,

repeat the determination until consistent values are obtained.
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Start: Obtain Dry, Powdered Sample

Pack Sample into Capillary Tube (2-3 mm high)

Place Capillary in Melting Point Apparatus

Rapidly Heat to Find Approximate Melting Point

Allow Apparatus to Cool

Heat New Sample to 15°C Below Approx. MP

Heat Slowly (1-2°C/min) Near Melting Point

Record T1: First Liquid Drop Appears

Record T2: All Solid is Liquid

Report Melting Point as T1 - T2 Range

Click to download full resolution via product page

Diagram 1: Workflow for Melting Point Determination.
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This protocol provides a systematic workflow to determine the solubility class of an organic

compound.[13]

Objective: To classify the compound based on its solubility in water, dilute acid, dilute base, and

a strong acid.

Materials:

4-Hydroxy-3-methoxybenzonitrile sample

Test tubes and a rack

Solvents: Deionized water, 5% NaOH solution, 5% NaHCO₃ solution, 5% HCl solution

Litmus or pH paper

Procedure:

Water Solubility:

Place approximately 25 mg of the compound into a test tube.

Add 0.75 mL of deionized water in small portions, shaking vigorously after each addition.

[13]

If the compound dissolves, test the solution with litmus paper to determine if it is acidic,

basic, or neutral.[9]

Acid/Base Solubility Tests (if insoluble in water):

5% NaOH Test: To a fresh sample (25 mg), add 0.75 mL of 5% NaOH solution. Shake

vigorously. Solubility indicates the presence of an acidic functional group (like the phenol

in the target compound).

5% NaHCO₃ Test: To a fresh sample, add 0.75 mL of 5% NaHCO₃ solution. Shake. This is

a weaker base and will only dissolve strong organic acids (e.g., carboxylic acids).[9]

Phenols are generally not soluble in sodium bicarbonate.
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5% HCl Test: To a fresh sample, add 0.75 mL of 5% HCl solution. Shake. Solubility

indicates the presence of a basic functional group (e.g., an amine).[13]

Classification: Based on the results, classify the compound. 4-Hydroxy-3-
methoxybenzonitrile is expected to be insoluble or sparingly soluble in water, soluble in 5%

NaOH (due to its phenolic hydroxyl group), and insoluble in 5% HCl.

Diagram 2: Logical Flow for Solubility Classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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